Cas no 2228418-06-0 (tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228418-06-0
• MF: C₁₆H₂₃F₃N₂O₂
• MW: 332.361234903336
• CID: 5929742
• PubChem ID: 165685780
• Update Time: 2025-06-12

tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate
• 2228418-06-0
• EN300-1899648
• tert-butyl N-[2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C16H23F3N2O2/c1-10(7-8-20)12-6-5-11(16(17,18)19)9-13(12)21-14(22)23-15(2,3)4/h5-6,9-10H,7-8,20H2,1-4H3,(H,21,22)
• InChI Key： IMYNNYOXFKSOBG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)CCN)(F)F

Computed Properties

• Exact Mass: 332.17116247g/mol
• Monoisotopic Mass: 332.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228418-06-0)

The compound tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228418-06-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating biological activity, particularly in drug discovery programs targeting enzyme inhibition and receptor binding.

One of the key features of tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate is its versatility in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. This aligns with current trends in pharmaceutical research, where scientists are focusing on improving drug bioavailability and reducing off-target effects. The compound's carbamate functionality also offers opportunities for further derivatization, making it a valuable building block for high-throughput screening libraries.

In agrochemical applications, tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate has shown promise as a precursor for novel pesticides and herbicides. The trifluoromethyl group is known to enhance the efficacy of agrochemicals by improving their binding affinity to target proteins in pests. This is particularly relevant given the growing demand for environmentally friendly and sustainable crop protection solutions. Researchers are exploring its potential in developing next-generation low-toxicity agrochemicals that meet stringent regulatory standards.

The synthesis of tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate involves multi-step organic reactions, including amidation and protection-deprotection strategies. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and structural integrity. This compound is typically supplied as a white to off-white crystalline powder, with storage recommendations emphasizing protection from moisture and light to maintain stability.

From a commercial perspective, the demand for tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate is driven by its applications in contract research organizations (CROs) and pharmaceutical development pipelines. Its CAS No. 2228418-06-0 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. Suppliers often highlight its high purity and batch-to-batch consistency as key selling points for researchers requiring reliable intermediates.

Looking ahead, the compound's potential extends to emerging fields such as proteolysis-targeting chimeras (PROTACs) and click chemistry applications. Its structural motifs are compatible with bioconjugation strategies, enabling the development of innovative therapeutic modalities. As the scientific community continues to explore its capabilities, tert-butyl N-2-(4-aminobutan-2-yl)-5-(trifluoromethyl)phenylcarbamate is poised to remain a compound of significant interest in both academic and industrial settings.